Cas no 356093-95-3 (N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine)

• Product Name: N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine
• CAS No: 356093-95-3
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 1085597
• PubChem ID: 738608
• Update Time: 2025-08-05

N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine
• (4-methoxybenzyl)(3-methylbenzyl)amine(SALTDATA: HBr)
• 1-(4-methoxyphenyl)-N-[(3-methylphenyl)methyl]methanamine
• (4-Methoxy-benzyl)-(3-methyl-benzyl)-amine
• AC1LEMYM
• AG-F-23475
• CTK4H4950
• MolPort-001-505-177
• Oprea1_382258
• Oprea1_412786
• AKOS000233078
• CHEMBL1740309
• DTXSID20353368
• SB81162
• AB00088848-01
• (4-METHOXYBENZYL)(3-METHYLBENZYL)AMINE
• DB-179290
• VU0409605-1
• CHEMBRDG-BB 5554456
• [(4-METHOXYPHENYL)METHYL][(3-METHYLPHENYL)METHYL]AMINE
• 356093-95-3
• AG-690/13701793
• (4-methoxyphenyl)-N-(3-methylbenzyl)methanamine

• MDL： MFCD01469146
• Inchi： 1S/C16H19NO/c1-13-4-3-5-15(10-13)12-17-11-14-6-8-16(18-2)9-7-14/h3-10,17H,11-12H2,1-2H3
• InChI Key： KXRKPGJCQZNRGF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 241.14677
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 361.9°C at 760 mmHg
• Flash Point: 151.9°C
• Refractive Index: 1.563
• PSA: 21.26

Additional information on N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine

N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine: A Comprehensive Overview

N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine, also known by its CAS number 356093-95-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methoxybenzyl group with an m-tolylmethanamine moiety. The methoxy group attached to the benzene ring introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine in drug discovery and development. Its structure allows for diverse functionalization, enabling researchers to explore its role as a building block in the synthesis of bioactive molecules. For instance, the compound has been utilized in the construction of heterocyclic frameworks, which are often associated with therapeutic activity. The presence of the methoxy group enhances the compound's solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications.

The synthesis of N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine typically involves multi-step processes that emphasize precision and control over stereochemistry. One common approach involves the coupling of an m-tolylmethanamine derivative with a 4-methoxybenzaldehyde under appropriate conditions, followed by reduction to yield the final amine. This method ensures high purity and structural integrity, which are critical for downstream applications.

In terms of physical properties, N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine exhibits a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum reveals absorption bands in the range of 270-280 nm, indicative of conjugation within the aromatic system. These properties make it suitable for use in various analytical techniques, including HPLC and NMR spectroscopy.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are crucial for understanding its reactivity in different chemical environments. These studies have also shed light on its potential as a ligand in transition metal-catalyzed reactions, further expanding its utility in synthetic chemistry.

The application of N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine extends beyond traditional organic synthesis. It has been employed as a chiral auxiliary in asymmetric catalysis, where its stereochemical properties play a pivotal role in enantioselective reactions. Additionally, its use as a precursor for bioisosteric replacements in drug design has been explored, offering new avenues for optimizing pharmacokinetic profiles.

In conclusion, N-(4-Methoxybenzyl)-1-(m-tolyl)methanamine (CAS No: 356093-95-3) stands out as a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with recent research findings, underscores its potential as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to make significant contributions to the advancement of science and medicine.